1-{[3-(4-bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}-4-piperidinecarboxamide

Specification

• Molecular Formula: C26H23BrN2O5
• Molecular Weight: 523.4 g/mol
• IUPAC Name: 1-[2-[3-(4-bromophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C26H23BrN2O5/c1-14-18-10-20-21(15-2-4-17(27)5-3-15)13-33-22(20)12-23(18)34-26(32)19(14)11-24(30)29-8-6-16(7-9-29)25(28)31/h2-5,10,12-13,16H,6-9,11H2,1H3,(H2,28,31)
• Standard InChI Key: LDJJZCNSTOTKBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Br)CC(=O)N5CCC(CC5)C(=O)N

Introduction

Structural Characteristics

• Molecular Formula: The molecular formula for similar compounds like 1-{[3-(4-bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}piperidine-4-carboxylic acid is C26H22BrNO6, indicating a complex structure with multiple functional groups.

• Molecular Weight: Approximately 569.4 g/mol for related compounds, suggesting a large and complex molecule.

• Functional Groups: Includes a furochromene moiety, a bromophenyl group, and a piperidine ring, which are crucial for its chemical and biological properties.

Synthesis and Chemical Reactions

The synthesis of compounds with similar structures typically involves multi-step organic reactions. Common reagents include potassium permanganate for oxidation and lithium aluminum hydride for reduction. The specific conditions, such as temperature and solvent choice, are critical for optimizing yields and minimizing by-products.

Biological Activity and Potential Applications

Compounds with similar structures have shown potential biological activity, particularly in drug development. The unique combination of functional groups may allow them to interact with various biological macromolecules, making them candidates for therapeutic applications, including anticancer agents.

Research Findings and Data

While specific data on 1-{[3-(4-bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}-4-piperidinecarboxamide is not available, related compounds have been studied for their biological activity. For instance, compounds with similar structures have been evaluated for anticancer properties, showing promising results in inhibiting cell growth.

Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
1-{[3-(4-bromophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}piperidine-4-carboxylic acid	C26H22BrNO6	Approximately 569.4 g/mol	Drug development, anticancer
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Not specified	Anticancer
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Not specified	Anti-inflammatory